Cas no 588680-35-7 (4-Allyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 588680-35-7
• MF: C₁₀H₁₁N₃S₂
• MW: 237.344438791275
• MDL: MFCD03423416
• CID: 866854
• Update Time: 2026-04-29

4-Allyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-(5-methylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol
• 4-Allyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol
• 5-(5-methylthiophen-3-yl)-4-prop-2-en-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-(5-methylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• AC1MNAKW
• ALBB-003162
• BBL016835
• CTK5J4693
• MolPort-001-575-156
• STK435865

• MDL： MFCD03423416
• Inchi： InChI=1S/C10H11N3S2/c1-3-4-13-9(11-12-10(13)14)8-5-7(2)15-6-8/h3,5-6H,1,4H2,2H3,(H,12,14)
• InChI Key： XYYGHOHDZSZNEZ-UHFFFAOYSA-N
• SMILES： C=CCN1C(=NN=C1S)C2=CSC(=C2)C

Computed Properties

• Exact Mass: 237.03963
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 27.63

Additional information on 4-Allyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-Allyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 588680-35-7)

The compound 4-Allyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 588680-35-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the 1,2,4-triazole family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both allyl and thiol functional groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of 4-Allyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol in drug discovery, particularly in the development of antimicrobial and antifungal agents. Researchers are exploring its efficacy against resistant strains of bacteria and fungi, a topic of high relevance given the global rise in antimicrobial resistance (AMR). The 5-methylthien-3-yl moiety contributes to its lipophilicity, which is crucial for membrane penetration and bioavailability.

In the agrochemical sector, this compound is being investigated for its potential as a plant growth regulator or pesticide. The triazole-thiol core is known to interact with enzymes involved in sterol biosynthesis, a mechanism that could be exploited to control fungal infections in crops. This aligns with the growing demand for sustainable agricultural solutions, a hot topic among farmers and environmentalists alike.

The synthesis of 4-Allyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are being employed to improve yield and reduce environmental impact. These methods resonate with the current emphasis on eco-friendly chemical processes.

From a commercial perspective, the demand for CAS No. 588680-35-7 is driven by its versatility in research and development. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to academic institutions, pharmaceutical companies, and agrochemical firms. Its stability under standard storage conditions further enhances its appeal as a research chemical.

Analytical characterization of 4-Allyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for reproducible research outcomes. The compound's spectral data is often shared in open-access databases, facilitating collaboration among scientists worldwide.

Future research directions for this compound include computational modeling to predict its interactions with biological targets and the development of derivatives with enhanced properties. The integration of artificial intelligence (AI) in drug discovery could accelerate these efforts, a trend that is gaining traction in the scientific community.

In summary, 4-Allyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 588680-35-7) represents a promising scaffold in medicinal and agricultural chemistry. Its multifaceted applications, coupled with ongoing advancements in synthetic and analytical methodologies, position it as a compound of enduring interest. As research continues to unfold, this molecule may well play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.